Cas no 6981-15-3 (2-chloro-5-methoxy-1,3-dimethylbenzene)

• Product Name: 2-chloro-5-methoxy-1,3-dimethylbenzene
• CAS No: 6981-15-3
• MF: C₉H₁₁ClO
• MW: 170.636041879654
• CID: 1739574
• PubChem ID: 598497
• Update Time: 2025-04-21

2-chloro-5-methoxy-1,3-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-methoxy-1,3-dimethylbenzene
• 4-Chloro-3,5-dimethylphenyl methyl ether
• benzene, 2-chloro-5-methoxy-1,3-dimethyl-
• 2-Chloro-5-methoxy-1,3-dimethylbenzene #
• AKOS006228908
• 4-CHLORO-3,5-DIMETHYLANISOLE
• Anisole, 4-chloro-, 3,5-dimethyl-
• SCHEMBL3749321
• 6981-15-3
• DTXSID10344644

• Inchi： 1S/C9H11ClO/c1-6-4-8(11-3)5-7(2)9(6)10/h4-5H,1-3H3
• InChI Key： XPKNQQCTKKHCHV-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC(=CC=1C)OC

Computed Properties

• Exact Mass: 170.04993
• Monoisotopic Mass: 170.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.08
• Boiling Point: 237.7°C at 760 mmHg
• Flash Point: 102.2°C
• Refractive Index: 1.513
• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles